Cas no 70983-62-9 (2,2,3,3,3-Pentafluoro-1-propanol)
70983-62-9 structure
Product Name:2,2,3,3,3-Pentafluoro-1-propanol
CAS No:70983-62-9
MF:C3H3F5O
MW:150.047338724136
CID:574731
Update Time:2023-08-03
2,2,3,3,3-Pentafluoro-1-propanol Chemical and Physical Properties
Names and Identifiers
-
- Alcohols, C3-11, b-w-perfluoro-w-hydro
- 2,2,3,3,3-Pentafluoro-1-propanol
- 2,2,3,3,3-pentafluoropropan-1-ol
- 2,2,3,3,3-PENTAFLUOROPROPANOL
- 1,1-Dihydroperfluoropropanol
- PFPOH
- 1-Propanol, 2,2,3,3,3-pentafluoro-
- 1H,1H-Pentafluoro-1-propanol
- 1H,1H-Pentafluoropropanol
- C2F5CH2OH
- 1H,1H-Pentafluoropropanol-1
- EPJ1S961SN
- PSQZJKGXDGNDFP-UHFFFAOYSA-N
- 1H,1H-PENTAFLUOROPROPAN-1-OL
- PERFLUORODIHYDROPROPANOL
- Pentafluoropropylalcohol
- WLN: Q1XFFXFFF
- CF3CF2
-
- Inchi: 1S/C3H3F5O/c4-2(5,1-9)3(6,7)8/h9H,1H2
- InChI Key: PSQZJKGXDGNDFP-UHFFFAOYSA-N
- SMILES: FC(CO)(C(F)(F)F)F
- BRN: 1743133
Computed Properties
- Exact Mass: 150.010406
- Monoisotopic Mass: 150.010406
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 20.2
2,2,3,3,3-Pentafluoro-1-propanol Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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